Cas no 27798-35-2 (Methanethioic acid, S-methyl ester)

• Product Name: Methanethioic acid, S-methyl ester
• CAS No: 27798-35-2
• MF: C₂H₄OS
• MW: 76.1175594329834
• CID: 238229
• PubChem ID: 638145
• Update Time: 2025-04-19

Methanethioic acid, S-methyl ester Chemical and Physical Properties

Names and Identifiers

• Methanethioic acid, S-methyl ester
• S-methyl thioformate
• DTXSID50348545
• InChI=1/C2H4OS/c1-4-2-3/h2H,1H
• 27798-35-2

• Inchi： 1S/C2H4OS/c1-4-2-3/h2H,1H3
• InChI Key： LFJRGYNYRORDDM-UHFFFAOYSA-N
• SMILES： S(C=O)C

Computed Properties

• Exact Mass: 75.99832
• Monoisotopic Mass: 75.99828592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 20
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07